Cas no 2640842-56-2 (3-(1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine)

• Product Name: 3-(1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine
• CAS No: 2640842-56-2
• MF: C₁₇H₁₆F₃N₇
• MW: 375.351052284241
• CID: 5315847
• PubChem ID: 155800796
• Update Time: 2025-11-01

3-(1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine Chemical and Physical Properties

Names and Identifiers

• AKOS040710704
• 2640842-56-2
• 3-(1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine
• F6619-7632
• 3-(1H-Pyrazol-1-yl)-6-[4-[2-(trifluoromethyl)-4-pyridinyl]-1-piperazinyl]pyridazine

• Inchi： 1S/C17H16F3N7/c18-17(19,20)14-12-13(4-6-21-14)25-8-10-26(11-9-25)15-2-3-16(24-23-15)27-7-1-5-22-27/h1-7,12H,8-11H2
• InChI Key： TVFDTHJQZWNDRJ-UHFFFAOYSA-N
• SMILES： C1(N2C=CC=N2)=NN=C(N2CCN(C3C=CN=C(C(F)(F)F)C=3)CC2)C=C1

Computed Properties

• Exact Mass: 375.14192803g/mol
• Monoisotopic Mass: 375.14192803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.45±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 580.7±50.0 °C(Predicted)
• pka: 6.12±0.22(Predicted)

Additional information on 3-(1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine

Introduction to 3-(1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine (CAS No. 2640842-56-2)

3-(1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2640842-56-2, belongs to a class of heterocyclic molecules that exhibit promising properties for drug discovery and development. The presence of multiple functional groups, including a pyrazole ring, a pyridazine core, and a piperazine moiety, contributes to its complex chemical behavior and makes it a subject of interest for medicinal chemists.

The structural framework of 3-(1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine is characterized by its intricate connectivity of nitrogen-rich heterocycles. The pyrazole ring, a five-membered aromatic ring containing two nitrogen atoms, is known for its versatility in drug design due to its ability to form hydrogen bonds and interact with biological targets. The pyridazine core, another nitrogen-containing heterocycle, further enhances the compound's potential for binding to specific receptors or enzymes. Additionally, the piperazine group, which is a six-membered ring containing two adjacent nitrogen atoms, is frequently incorporated into pharmaceuticals due to its ability to modulate receptor activity.

The introduction of a trifluoromethyl group at the 2-position of the pyridine ring in this compound adds another layer of complexity and functionality. Trifluoromethyl groups are commonly used in drug design because they can influence metabolic stability, lipophilicity, and binding affinity. In particular, the electron-withdrawing nature of the trifluoromethyl group can enhance the potency of a molecule by increasing its interaction with biological targets. This feature makes 3-(1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine an intriguing candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of this compound with biological systems more effectively than ever before. By utilizing high-throughput virtual screening (HTVS) and other computational methods, scientists can predict how 3-(1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine might bind to various targets, such as kinases, receptors, or enzymes. These predictions can guide experimental efforts and help identify lead compounds for further optimization.

In addition to computational studies, experimental approaches have also been employed to investigate the biological activity of this compound. Initial pharmacological assays have suggested that 3-(1H-pyrazol-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyridazine may exhibit inhibitory effects on certain enzymes and receptors associated with inflammatory diseases and cancer. For instance, preliminary data indicate that it might interact with Janus kinases (JAKs), which are involved in signal transduction pathways that regulate immune responses and cell growth. Further research is needed to confirm these findings and explore other potential therapeutic applications.

The synthesis of 3-(1H-pyrazol-1-yloxy)-6-{4-[2-(trifluoromethyl)pyridin-l yl]piperazin-l yl}pyridazine presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Techniques such as multi-step organic synthesis, cross-coupling reactions, and transition-metal catalysis have been instrumental in building the desired framework. Additionally, modern spectroscopic techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) allow for detailed characterization of the compound's structure and purity.

The pharmacokinetic properties of 3-(1H-pyrazol-l yl)-6-{4-[2-(trifluoromethyl)pyridin-l yl)piperazin-l yl}pyridazine are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles due to its moderate lipophilicity and stability in biological systems. However, further studies are required to fully elucidate its ADME properties.

One of the most exciting aspects of working with compounds like 3-(l H-pyrazol-l yl)-6-{4-[2-(trifluoromethyl)pyridin-l yl)piperazin-l yl}pyridazine is the opportunity to explore structure/activity relationships (SAR). By systematically modifying different parts of the molecule, researchers can gain insights into which structural features are most important for biological activity. This information can then be used to design new analogs with improved potency or selectivity. For example, changes to the trifluoromethyl group or the piperazine moiety might significantly alter the compound's interaction with its target.

The field of medicinal chemistry is constantly evolving, and new tools and techniques are being developed to accelerate drug discovery efforts. High-throughput screening (HTS), fragment-based drug design (FBDD), and machine learning algorithms are just a few examples of innovative approaches that are being used today. These technologies enable researchers to identify promising candidates more quickly and efficiently than traditional methods alone.

In conclusion,3-(l H-pyrazol-l yl)-6-{4-[2-(trifluoromethyl)pyridin-l yl)piperazin-l yl}pyridazine (CAS No. 2640842 56 2) represents an exciting opportunity for further exploration in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for drug discovery，and preliminary data suggest that it may have potential therapeutic applications in areas such as inflammation、cancer、and other diseases。With continued research using both computational and experimental methods，this compound has the potential to contribute significantly to future advances in medicine。